Cas no 361179-93-3 (ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate
• CAS No: 361179-93-3
• MF: C₁₉H₁₈ClNO₅S
• MW: 407.867923259735
• CID: 6263065
• PubChem ID: 1183821
• Update Time: 2025-05-24

ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate
• ethyl 7-chloro-2-methyl-5-[(4-methylphenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• 361179-93-3
• F0808-0674
• ethyl 7-chloro-2-methyl-5-(4-methylphenylsulfonamido)benzofuran-3-carboxylate
• AG-690/12412996
• AKOS001630314
• Oprea1_145926
• EU-0073878
• SR-01000454150
• Oprea1_106418
• SR-01000454150-1
• ethyl 7-chloro-2-methyl-5-{[(4-methylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate
• 2-methyl-5-tosylamino-7-chloro-3-ethoxycarbon-yl-1-benzofuran

• Inchi： 1S/C19H18ClNO5S/c1-4-25-19(22)17-12(3)26-18-15(17)9-13(10-16(18)20)21-27(23,24)14-7-5-11(2)6-8-14/h5-10,21H,4H2,1-3H3
• InChI Key： AONJBERNEMTIEG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C(=O)OCC)=C(C)OC=21)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 407.0594215g/mol
• Monoisotopic Mass: 407.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate

Ethyl 7-Chloro-2-Methyl-5-(4-Methylbenzenesulfonamido)-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate, with CAS No. 361179-93-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzofuran ring system substituted with a chloro group at position 7, a methyl group at position 2, and a sulfonamido group at position 5. The carboxylate ester functionality at position 3 further enhances its chemical versatility.

The synthesis of ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate involves a series of multi-step reactions, including Friedel-Crafts alkylation, sulfonation, and esterification. Recent advancements in catalytic methodologies have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From a pharmacological perspective, ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate has shown promising activity in preclinical studies targeting various disease states. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, its sulfonamido group has been implicated in modulating kinase activity, making it a candidate for anticancer drug development.

The structural features of this compound also make it an attractive candidate for materials science applications. Its aromatic system and electron-withdrawing groups contribute to its optical and electronic properties, which have been explored in the context of organic electronics. Recent research has highlighted its potential as a component in organic light-emitting diodes (OLEDs), where its stability and luminescent properties are advantageous.

In terms of environmental impact, ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate has undergone rigorous testing to assess its biodegradability and toxicity. Studies conducted under the auspices of the European Chemicals Agency (ECHA) indicate that it poses minimal risk to aquatic life when used in accordance with recommended safety guidelines.

Looking ahead, ongoing research is focused on further elucidating the mechanistic insights behind the compound's biological activity. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, are being employed to predict binding affinities and optimize pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, ethyl 7-chloro-2-methyl-5-(4-methylbenzenesulfonamido)-1-benzofuran-3-carboxylate represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for addressing pressing challenges in drug discovery and materials innovation.